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Compound of Interest

Compound Name: Ferrous gluconate dihydrate

Cat. No.: B1197025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of ferrous
gluconate dihydrate (C12H22Fe0O14-2H20), a widely used iron supplement.[1][2][3] This
document details various synthesis methodologies, experimental protocols, and quantitative
data, offering valuable insights for professionals in research, development, and pharmaceutical
sciences.

Introduction

Ferrous gluconate is an iron (Il) salt of gluconic acid, valued for its high bioavailability and lower
gastrointestinal irritation compared to other iron supplements.[2][4] It is a yellowish-grey or pale
greenish-yellow crystalline powder with a slight caramel-like odor.[4][5] Ferrous gluconate
dihydrate is soluble in water and is commonly used in the treatment of iron-deficiency anemia.
[2] This guide focuses on the chemical synthesis of ferrous gluconate dihydrate, with a
primary emphasis on the reaction of gluconic acid with an iron source.

Synthesis Methodologies

Several methods for the synthesis of ferrous gluconate have been reported, primarily involving
the reaction of gluconic acid or its salts with a source of ferrous ions. The most common
approaches are detailed below.

Direct Reaction of Gluconic Acid with Iron Powder
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This method involves the direct reaction of gluconic acid with reduced iron powder.[4] The iron
powder acts as a reducing agent, maintaining the iron in its ferrous (Fe2*) state.[6] To prevent
the oxidation of ferrous ions to ferric ions (Fe3*), the reaction is typically carried out under an
inert atmosphere, such as nitrogen.[6]

The general chemical equation for this reaction is:

2CeH1207 (Gluconic Acid) + Fe —» Fe(CeH1107)2 (Ferrous Gluconate) + Hz1[6]

Reaction of Gluconic Acid with Ferrous Salts

Another common method is the neutralization or displacement reaction between gluconic acid
and a ferrous salt, such as ferrous sulfate or ferrous chloride.[6] This method avoids the need
for an inert atmosphere if the ferrous salt is stable.

A variation of this method involves starting with calcium gluconate, which is first treated with
sulfuric acid to produce gluconic acid and insoluble calcium sulfate.[7][8] The gluconic acid
solution is then reacted with a ferrous salt.

Electrosynthesis Method

An alternative approach is the electrosynthesis of ferrous gluconate.[6] In this process, glucose
is oxidized to gluconic acid at the anode of an electrolytic cell, while ferrous ions are introduced
at the cathode to react with the newly formed gluconate ions.[6] This method can yield a high-
purity product as it avoids the use of additional oxidizing or reducing agents.[6]

Experimental Protocols

Detailed experimental protocols are crucial for the successful synthesis of high-purity ferrous
gluconate dihydrate. The following sections provide methodologies for the key synthesis
routes.

Protocol for Direct Reaction of Gluconic Acid with Iron
Powder

This protocol is based on the direct synthesis method, which is a common and straightforward
approach.
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Materials:

Gluconic acid solution (50% w/w)

Fine iron powder (reduced)

Deionized water

Nitrogen gas

Equipment:

Jacketed glass reactor with overhead stirrer, condenser, and nitrogen inlet/outlet

Heating/cooling circulator

pH meter

Filtration apparatus (e.g., Buchner funnel with filter paper)

Crystallization vessel

Vacuum oven

Procedure:

Charge the jacketed glass reactor with a calculated amount of gluconic acid solution and
deionized water.

Begin purging the reactor with nitrogen gas to create an inert atmosphere.
Start agitation and heat the solution to the desired reaction temperature (e.g., 60-80°C).[6]

Gradually add the fine iron powder to the heated gluconic acid solution. The molar ratio of
gluconic acid to iron should be approximately 2:1.

Maintain the reaction temperature and continue stirring under a nitrogen blanket. Monitor the
pH of the reaction mixture and maintain it in the range of 3.0-4.5.[6][7]
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e The reaction is typically complete when the evolution of hydrogen gas ceases.

e Once the reaction is complete, cool the mixture and filter to remove any unreacted iron
powder.

e The resulting filtrate is a solution of ferrous gluconate. This solution can be concentrated by
vacuum distillation.

» Cool the concentrated solution to induce crystallization of ferrous gluconate dihydrate.

e The crystals are then collected by filtration, washed with a small amount of cold deionized
water, and dried in a vacuum oven at a controlled temperature.

Protocol for Synthesis from Calcium Gluconate and
Ferrous Sulfate

This two-step protocol involves the initial formation of gluconic acid followed by reaction with a
ferrous salt.

Step 1: Preparation of Gluconic Acid from Calcium Gluconate

Dissolve calcium gluconate in hot water (e.g., 90-100°C).[8]

Slowly add a stoichiometric amount of sulfuric acid to precipitate calcium sulfate.

Stir the mixture for a specified period to ensure complete reaction.

Filter the mixture to remove the insoluble calcium sulfate, yielding a gluconic acid solution.
Step 2: Formation of Ferrous Gluconate
¢ Heat the gluconic acid solution obtained in Step 1.

» Slowly add a solution of ferrous sulfate. A typical mass ratio of calcium gluconate to ferrous
sulfate is 1:0.5-0.7.[8]

 Stir the reaction mixture at an elevated temperature (e.g., 90-100°C) for about an hour.[8]
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 After the reaction, the solution can be decolorized with activated carbon.
« Filter the hot solution and then cool it to crystallize the ferrous gluconate dihydrate.
o Collect the crystals by filtration and dry them under appropriate conditions.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and properties of
ferrous gluconate dihydrate.

Table 1: Reaction Conditions for Ferrous Gluconate Synthesis

Direct Reaction with Iron From Calcium Gluconate &
Parameter
Powder Ferrous Sulfate
Temperature 60-95°C[6][7] 90-100°C[8]
pH 3.0-4.6[6][7] Not specified
) ] Varies (until Hz evolution )
Reaction Time 55-70 minutes|[8]
ceases)
Atmosphere Inert (Nitrogen)[6] Not specified

Table 2: Physical and Chemical Properties of Ferrous Gluconate Dihydrate
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Property Value Reference

Chemical Formula C12H22Fe014:2H20 [11[3]

Molecular Weight 482.17 g/mol [3]
Yellowish-grey or pale

Appearance greenish-yellow [41[5]
powder/granules

o Soluble, especially with slight

Solubility in Water , [51[9]
heating

Melting Point 188 °C (decomposes) [9][10]

pH (10% solution) 4.0-5.5 [10]

Table 3: Purity and Yield Data

Parameter Value Reference

Purity (on dried basis) >97.0% [3][11]

Ferric Iron Content <2.0% [11][12]

Yield (from Calcium
> 75% [7]

Gluconate)

Characterization and Quality Control

The identity and purity of the synthesized ferrous gluconate dihydrate should be confirmed

using various analytical techniques.

« |dentification of Ferrous lons: A common gqualitative test involves the addition of potassium

ferricyanide solution, which forms a deep blue precipitate (Turnbull's blue) in the presence of

Fe2* ions.[11]

« Identification of Gluconate: After acid hydrolysis to glucose, the addition of an alkaline copper

tartrate solution and heating will produce a red precipitate of cuprous oxide.[11]
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o Assay (Quantitative Analysis): The content of ferrous gluconate is typically determined by
redox titration with a standardized solution of an oxidizing agent like potassium
permanganate or ceric sulfate.[1][5][11]

e Spectroscopic Methods:

o UV-Vis Spectrophotometry: Can be used to monitor the reaction and for quantitative
analysis.[13][14]

o FT-IR Spectroscopy: Helps in confirming the presence of functional groups characteristic
of the gluconate ligand and water of hydration.[13][14]

e Chromatographic Methods:

o High-Performance Liquid Chromatography (HPLC): A powerful technique for both
qualitative and quantitative analysis, capable of separating ferrous gluconate from
impurities.[13][14]

» X-ray Diffraction (XRD): Can be used to determine the crystalline structure of the product.
[13][14]

e Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) can be used to study the thermal decomposition and
confirm the presence of water of hydration.[13][14]

Visualizations

The following diagrams illustrate the logical workflow of the synthesis process.
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Reactants

Reaction Vessel Reaction w» Crystallization Drying Ferrous Gluconate Dihydrate

Gluconic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of ferrous gluconate dihydrate.

Gluconic Acid Iron Powder
(CeH1207) (Fe)

Reaction

(60-95°C, pH 3.0-4.6, N2)

Ferrous Gluconate Hydrogen Gas
(Fe(CeH1107)2) (H2)

Click to download full resolution via product page

Caption: Reaction pathway for the direct synthesis from gluconic acid.

Conclusion

The synthesis of ferrous gluconate dihydrate from gluconic acid can be achieved through
several effective methods, with the direct reaction of gluconic acid and iron powder being a
prominent route. Careful control of reaction parameters such as temperature, pH, and
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atmosphere is critical to ensure high yield and purity of the final product. The choice of
synthesis method may depend on factors such as the desired purity, scale of production, and
available raw materials. Comprehensive characterization using a combination of analytical
techniques is essential for quality control and to ensure the product meets pharmaceutical
standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197025#synthesis-of-ferrous-gluconate-dihydrate-
from-gluconic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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